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Compound of Interest

Compound Name: Mal-PEG4-amine

Cat. No.: B13721348 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for Mal-PEG4-amine is readily available. The

following information is a consolidation of data from SDSs of structurally related compounds,

including other Maleimide-PEG derivatives. This guide is intended for informational purposes

for researchers, scientists, and drug development professionals and should be supplemented

with compound-specific safety assessments.

Hazard Identification and Classification
Mal-PEG4-amine and related compounds are generally not classified as hazardous under

OSHA regulations. However, as with any chemical reagent, it is crucial to handle them with

care. Some related compounds are noted to have potential hazards. For instance, a GHS

classification for a similar compound, Maleimide-Ph(3,5-F)-PEG4-Val-Ala, indicates it can be

harmful if swallowed and is very toxic to aquatic life with long-lasting effects.[1]

GHS Classification (Based on Related Compounds):

While Mal-PEG4-amine itself is not explicitly classified, related structures may fall under the

following categories:

Acute Oral Toxicity: Category 4[1]

Acute Aquatic Toxicity: Category 1[1]

Chronic Aquatic Toxicity: Category 1[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b13721348?utm_src=pdf-interest
https://www.benchchem.com/product/b13721348?utm_src=pdf-body
https://www.benchchem.com/product/b13721348?utm_src=pdf-body
https://www.dcchemicals.com/msds/MSDS_DC78630.html
https://www.benchchem.com/product/b13721348?utm_src=pdf-body
https://www.dcchemicals.com/msds/MSDS_DC78630.html
https://www.dcchemicals.com/msds/MSDS_DC78630.html
https://www.dcchemicals.com/msds/MSDS_DC78630.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13721348?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Based on available data for similar compounds, Mal-PEG4-amine may cause mild irritation to

the skin, eyes, and respiratory tract.[2] Ingestion of large amounts may lead to gastrointestinal

upset.[3]

Physical and Chemical Properties
The physical and chemical properties of Mal-PEG4-amine can be inferred from related

PEGylated maleimide compounds. These substances are typically white to off-white solids or

semi-solids.[3][4] The PEG spacer enhances their solubility in aqueous media.[5]

Property Value (Based on Related Compounds)

Appearance White to off-white solid or semi-solid[3][4]

Solubility Soluble in water, DMSO, and DMF[3][4]

Molecular Weight 316.4 g/mol [5]

Chemical Formula C14H24N2O6[5]

Handling, Storage, and Stability
Proper handling and storage are critical to maintain the integrity and reactivity of Mal-PEG4-
amine.

Handling:

Use in a well-ventilated area, preferably under a fume hood.[3]

Avoid breathing dust or aerosols.[1]

Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and

safety goggles.[3]

Wash hands thoroughly after handling.[1]

Storage:

Store in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen).[3]
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Recommended long-term storage is at -20°C, desiccated.[3][6]

Protect from light and moisture.[3][6]

Before use, allow the container to warm to room temperature to prevent condensation.[3]

Stability:

Stable under recommended storage conditions.[1]

The maleimide group is susceptible to hydrolysis in aqueous solutions, especially at higher

pH.[6] The optimal pH range for reactions with thiols is 6.5-7.5.[7]

First-Aid Measures
In case of exposure, the following first-aid measures are recommended based on data for

similar compounds:

Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.[2]

Skin Contact: Immediately wash the affected area with soap and plenty of water.[3] Remove

contaminated clothing.

Eye Contact: Rinse cautiously with water for several minutes.[3] Remove contact lenses if

present and easy to do. Continue rinsing.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek medical advice.[2][3]

Experimental Protocols and Reactivity
Mal-PEG4-amine is a heterobifunctional linker. The maleimide group reacts specifically with

sulfhydryl (thiol) groups, while the amine group can react with carboxylic acids, activated NHS

esters, and other carbonyl-containing molecules.[5][8]

General Protocol for Thiol-Maleimide Conjugation:

Dissolve the thiol-containing molecule in a buffer at a pH of 6.5-7.5.

Dissolve Mal-PEG4-amine in a compatible solvent (e.g., DMSO or DMF).
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Add the Mal-PEG4-amine solution to the thiol-containing solution.

Allow the reaction to proceed at room temperature for a specified time (typically 1-2 hours).

Purify the conjugate using appropriate chromatography techniques.

Toxicological and Ecological Information
Detailed toxicological studies on Mal-PEG4-amine are not available. For related compounds,

there is no evidence of carcinogenicity.[1] As a precaution, it should be handled as a potentially

harmful substance.

Some related compounds are classified as very toxic to aquatic life.[1] Therefore, it is essential

to prevent the release of Mal-PEG4-amine into the environment and dispose of it as chemical

waste in accordance with local regulations.[1]

Visualizations
The following diagrams illustrate key safety and functional aspects of Mal-PEG4-amine.
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Potential GHS Hazards (Based on Related Compounds)

Associated Pictograms

Key Precautionary Statements

H302 Harmful if swallowed

GHS07
(Exclamation Mark)

P264 Wash skin thoroughly after handling

P301 + P312 IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell

H410 Very toxic to aquatic life with long lasting effects

GHS09
(Environment)

P273 Avoid release to the environment

P501 Dispose of contents/container to an approved waste disposal plant

Click to download full resolution via product page

Caption: GHS Hazard Classification for Related Compounds.
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Caption: General Workflow for Thiol-Maleimide Conjugation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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